[(2R,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl] (2E,4S,5S,6E,8S,9S,10E,12S,13R,14S,16S,18S)-5,9-dihydroxy-2,4,6,8,10,12,14,16,18-nonamethyl-13-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyicosa-2,6,10-trienoate

• Molecular Formula: C41H74O15
• Molecular Weight: 807 g/mol
• IUPAC Name: [(2R,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl] (2E,4S,5S,6E,8S,9S,10E,12S,13R,14S,16S,18S)-5,9-dihydroxy-2,4,6,8,10,12,14,16,18-nonamethyl-13-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyicosa-2,6,10-trienoate
• InChI: InChI=1S/C41H74O15/c1-11-20(2)12-21(3)13-26(8)39(56-41-38(52)37(51)36(50)31(18-43)55-41)27(9)15-24(6)32(46)22(4)14-23(5)33(47)25(7)16-28(10)40(53)54-19-30(45)35(49)34(48)29(44)17-42/h14-16,20-22,25-27,29-39,41-52H,11-13,17-19H2,1-10H3/b23-14+,24-15+,28-16+/t20-,21-,22-,25-,26-,27-,29+,30+,31+,32-,33+,34+,35+,36+,37-,38-,39+,41-/m0/s1
• InChI Key: VIWWSCLCWIDLRT-RFEPXNHGSA-N
• Isomeric SMILES: CC[C@H](C)C[C@H](C)C[C@H](C)[C@H]([C@@H](C)/C=C(\C)/[C@H]([C@@H](C)/C=C(\C)/[C@H]([C@@H](C)/C=C(\C)/C(=O)OC[C@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)O)O)O[C@H]1[C@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
• SMILES: CCC(C)CC(C)CC(C)C(C(C)C=C(C)C(C(C)C=C(C)C(C(C)C=C(C)C(=O)OCC(C(C(C(CO)O)O)O)O)O)O)OC1C(C(C(C(O1)CO)O)O)O
• synonyms: TMC-151C

Description

[(2R,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl] (2E,4S,5S,6E,8S,9S,10E,12S,13R,14S,16S,18S)-5,9-dihydroxy-2,4,6,8,10,12,14,16,18-nonamethyl-13-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyicosa-2,6,10-trienoate is a natural product found in Clonostachys rosea with data available.

Scientific Research Applications

Solubility Characteristics in Ethanol-Water Solutions

The compound's solubility characteristics have been studied in various ethanol-water solutions. Research conducted by (Gong et al., 2012) and (Zhang et al., 2012) explored the solubilities of similar complex saccharides in ethanol-water mixtures, finding that solubility changes with temperature and ethanol mass fraction. These studies are important for understanding the compound's behavior in different solvent environments.

Physical Properties: Densities and Viscosities

The physical properties such as densities and viscosities of solutions containing similar complex compounds have been analyzed. (Zhu, Ma, & Zhou, 2010) provided insights into how these properties change with temperature and concentration. This information is crucial for applications involving fluid dynamics and material processing.

Stereochemical Synthesis and Applications

Stereochemical synthesis using silicon-containing compounds and the creation of specific stereochemical configurations have been explored. Studies like those by (Fleming & Lawrence, 1998) and (Marchionni & Vogel, 2001) delve into the synthesis processes of complex organic structures, which are fundamental in pharmaceuticals and material science.

Novelty in Structural Formation

Research has also been conducted on the formation of new, highly complex molecular structures. For example, (Wan et al., 2021) and (Meilert, Pettit, & Vogel, 2004) discuss the synthesis of novel organic compounds with potential applications in various fields, including medicinal chemistry.